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For Researchers, Scientists, and Drug Development Professionals

Introduction
Vanox ZMTI is a widely utilized antioxidant in the rubber industry, valued for its non-discoloring

and non-staining properties.[1][2] Its chemical name is Zinc bis(4-methyl-1H-benzimidazole-2-

thiolate), and it is also known by synonyms such as Zinc 2-mercaptotoluimidazole (ZMTI), Zinc

methylmercaptobenzimidazole (ZMMBI), and Antioxidant MMBZ.[3][4][5] This technical guide

provides an in-depth look at the chemical structure, physicochemical properties, and a

representative synthesis protocol for Vanox ZMTI.

Chemical and Physical Properties
Vanox ZMTI is a cream to light yellow or gray-white powder.[1][4] It is soluble in ethanol and

methanol but is practically insoluble in water, benzene, and gasoline.[1][4] A summary of its key

quantitative properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C₁₆H₁₄N₄S₂Zn [3][4]

Molecular Weight 391.8 g/mol [3]

CAS Number 61617-00-3 [3][4]

Appearance Cream to light yellow powder [1]

Melting Point > 300°C (minimum) [1]

Density 1.54 g/cm³ (at 25°C) [1]

Water Solubility 32 mg/L (at 20°C) [6]

Zinc Content 17.2 - 19.3% [1]

Chemical Structure
Vanox ZMTI is a coordination complex consisting of a central zinc ion (Zn²⁺) bonded to two 4-

methyl-1H-benzimidazole-2-thiolate ligands. The zinc ion is coordinated through the sulfur

atoms of the thiolate groups.

Synthesis Workflow

Start Charge Reactor with Solvent Add 2-Mercaptotoluimidazole
and Zinc Oxide Heat to Reflux (2-3h) Cool and Precipitate Filter and Wash Solid Dry Under Vacuum Vanox ZMTI Powder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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